N-[(2-Methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-4-morpholin-4-ylsulfonylbenzamide

• IUPAC Name: N-[(2-methyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C21H23N5O4S/c1-25-18(14-20(24-25)16-6-8-22-9-7-16)15-23-21(27)17-2-4-19(5-3-17)31(28,29)26-10-12-30-13-11-26/h2-9,14H,10-13,15H2,1H3,(H,23,27)
• InChI Key: BQSIYMAHFMYZRC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=NC=C2)CNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-ray crystallography. This technique provides detailed information about the arrangement of atoms within a crystal and can reveal important interactions between different parts of the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, related compounds have been studied for their reactivity. Understanding these reactions can provide insights into the potential reactivity of the compound .

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted using various computational methods. For example, the boiling point, density, and acidity of similar compounds have been predicted.

Safety and Hazards

As this compound is intended for research use only, it is not meant for human or veterinary use. Therefore, it should be handled with care to avoid any potential hazards. Always follow appropriate safety guidelines when handling research chemicals.